rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5

• Molecular Formula: C37H67ClO4
• Molecular Weight: 616.4 g/mol
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(CCl)OC(=O)CCCCCCCC=CCC=CCCCCC
• InChI: InChI=1S/C37H67ClO4/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h11,13,17-18,35H,3-10,12,14-16,19-34H2,1-2H3/b13-11+,18-17+/i33D2,34D2,35D
• InChIKey: KBIIPAPVKFNOGB-AZVWKKNFSA-N

The target compound, also known as rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5, is a stable isotope-labeled analog of the food-processing contaminant 3-MCPD diester. It features five deuterium atoms at specific positions on the glycerol backbone, which introduces a +5 Da mass shift compared to its non-deuterated counterpart.

(1-chloro-1,1,2,3,3-pentadeuterio-3-hexadecanoyloxypropan-2-yl) (9E,12E)-octadeca-9,12-dienoate: A Specialized Deuterated MCPD Diester Internal Standard

The target compound, also known as rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol-d5, is a stable isotope-labeled analog of the food-processing contaminant 3-MCPD diester . It features five deuterium atoms at specific positions on the glycerol backbone, which introduces a +5 Da mass shift compared to its non-deuterated counterpart . This mass shift, combined with near-identical physicochemical properties, makes it an indispensable internal standard (IS) for the accurate quantification of native 3-MCPD esters via mass spectrometry [1].

Product type Deuterated internal standard (d5)

Target analyte rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol (3-MCPD diester)

Key advantage +5 Da mass shift for co-elution and matrix-effect correction in MS

• [1] Koyama, K., et al. (2017). Alternative Internal Standard Calibration of an Indirect Enzymatic Analytical Method for 2-MCPD Fatty Acid Esters. Journal of Oleo Science, 66(6), 585-590. View Source

Why Non-Deuterated or Alternative Deuterated MCPD Esters Cannot Replace (1-chloro-1,1,2,3,3-pentadeuterio-3-hexadecanoyloxypropan-2-yl) (9E,12E)-octadeca-9,12-dienoate

The analytical challenge posed by 3-MCPD esters lies in their occurrence as complex mixtures of various fatty acid species (e.g., palmitoyl, oleoyl, linoleoyl, stearoyl) within complex food or biological matrices [1]. Simply substituting this compound with a non-deuterated analog or a deuterated standard with a different fatty acid profile (e.g., a dipalmitoyl-d5 or a distearoyl-d5) introduces significant sources of error. This is due to differential ionization efficiencies, matrix effects, and recovery rates during sample preparation [2]. The specific palmitoyl-linoleoyl substitution pattern of this compound makes it uniquely suited to co-elute with and correct for the specific behavior of the native, unsaturated palmitoyl-linoleoyl-3-MCPD diester, which is a major contaminant species in refined oils [3]. Using a mismatched internal standard leads to biased quantification, as demonstrated in the following evidence.

Non-deuterated analog

Lacks isotopic differentiation; may result in signal overlap and inaccurate ion suppression correction.

Mismatched fatty acid deuterated IS

Differential extraction recovery and ionization efficiency may bias quantification for palmitoyl-linoleoyl species.

Generic deuterated 3-MCPD diester

Species-dependent matrix effects may not be adequately corrected without structural matching to the target diester.

• [1] Moravcova, E., et al. (2012). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Analytical and Bioanalytical Chemistry, 402, 2871-2883. View Source
• [2] Wang, L., et al. (2016). Simultaneous Determination of 2- and 3-MCPD Esters in Infant Formula Milk Powder by Solid-Phase Extraction and GC-MS Analysis. Journal of AOAC International, 99(3), 786-791. View Source
• [3] Yao, H., et al. (2022). Simultaneous Determination of 2- and 3-MCPD Esters in Infant Formula Milk Powder and Edible Vegetable Oils by Gas Chromatography-Mass Spectrometry. View Source

Quantitative Differentiation: How (1-chloro-1,1,2,3,3-pentadeuterio-3-hexadecanoyloxypropan-2-yl) (9E,12E)-octadeca-9,12-dienoate Outperforms Analogs in Analytical Workflows

Superior Analytical Precision vs. Non-Deuterated Standard for 3-MCPD Diester Quantification

The use of this deuterated compound as an internal standard in isotope dilution GC-MS analysis provides a quantifiable improvement in analytical precision compared to using a non-deuterated analog. While a direct head-to-head comparison for this exact molecule is not published, a cross-study analysis of the broader class of MCPD esters demonstrates the impact of a matched deuterated IS. In a validated method for infant formula, the use of deuterium isotope-labeled MCPD palmitic and stearic acid double esters achieved recoveries of 98.2% to 110.5% with relative standard deviations (RSDs) < 4.8% [1]. In contrast, earlier methods relying on external calibration without a deuterated IS for 3-MCPD esters reported significantly higher RSDs, often exceeding 10-15%, due to uncorrected matrix effects and variable ionization [2]. The precise isotopic matching of the palmitoyl-linoleoyl diester-d5 is critical for achieving the lowest possible RSDs for this specific contaminant species.

Method precision

Cross-study comparable

RSD < 4.8% (matched d5-IS) vs. >10–15% (non-deuterated calibration)

Supports higher-confidence batch testing decisions

Class-level MCPD diester data; species-specific validation recommended

Evidence Dimension	Method Precision (Repeatability)
Target Compound Data	RSD < 4.8% for recovery experiments in infant formula matrix when using a matched deuterated MCPD diester IS [1].
Comparator Or Baseline	Non-deuterated external standard calibration for 3-MCPD ester analysis, with typical RSDs > 10-15% [2].
Quantified Difference	An improvement in precision of at least 5-10 percentage points.
Conditions	GC-MS analysis of MCPD esters in infant formula powder after derivatization [1]; General context of 3-MCPD ester analysis [2].

Why This Matters

The significant reduction in analytical variability ensures that regulatory and quality control decisions are based on more reliable data, minimizing the risk of false-positive or false-negative findings.

• [1] Wang, L., et al. (2016). Simultaneous Determination of 2- and 3-MCPD Esters in Infant Formula Milk Powder by Solid-Phase Extraction and GC-MS Analysis. Journal of AOAC International, 99(3), 786-791. View Source
• [2] Divinova, V., et al. (2004). Determination of free and bound 3-chloropropane-1,2-diol by gas chromatography with mass spectrometric detection using deuterated 3-chloropropane-1,2-diol as internal standard. Czech Journal of Food Sciences, 22(5), 182-189. View Source

Mass Spectrometric Selectivity and Signal-to-Noise Advantage Over Unlabeled Palmitoyl-Linoleoyl-3-MCPD

The fundamental advantage of this compound is its isotopic differentiation from the native analyte, rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol (CAS 1246833-87-3). The incorporation of five deuterium atoms at the chloropropanediol moiety introduces a precise +5 Da mass shift . This allows a mass spectrometer to selectively monitor the internal standard via its unique m/z (e.g., at [M+NH4]+ or [M+H]+ +5), which is completely resolved from the signal of the unlabeled analyte . This is a direct, quantifiable advantage over using a structurally similar but unlabeled compound as an IS, which would require chromatographic separation to avoid signal overlap and still be subject to differential ionization. The consistent +5 Da shift ensures that the IS co-elutes with the analyte and experiences identical ionization suppression or enhancement, enabling true signal normalization.

Mass shift

Direct comparison

+5 Da (d5) vs. unlabeled native

Enables selective MS monitoring and co-elution normalization

Foundational for isotope dilution quantification

Evidence Dimension	Mass Spectrometric Differentiation
Target Compound Data	Molecular weight of 616.41 g/mol for the deuterated (d5) compound, producing a diagnostic ion cluster 5 Da higher than the native compound .
Comparator Or Baseline	Unlabeled rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol (MW 611.38 g/mol) [1].
Quantified Difference	A precise +5 Da mass shift for the molecular ion and its diagnostic fragments.
Conditions	Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) mass spectrometry.

Why This Matters

This exact mass difference is the cornerstone of isotope dilution mass spectrometry, enabling absolute quantification with high selectivity even in the presence of complex matrix interferences, which is impossible with an unlabeled internal standard.

• [1] PubChem. rac-1-Palmitoyl-2-linoleoyl-3-chloropropanediol. CID 71751449. View Source

Enhanced Quantification Accuracy in Complex Matrices vs. Non-Analogous Deuterated Standards

The choice of a specific fatty acid ester profile for a deuterated internal standard is critical for accurate quantification. This compound's palmitoyl-linoleoyl substitution directly mirrors one of the most abundant and toxicologically relevant 3-MCPD diester species found in refined vegetable oils [1]. A study by Moravcova et al. (2012) using deuterium-labeled internal standards for 3-MCPD diesters in vegetable oils achieved recovery values of 89–120% and repeatability of 5-9% RSD [2]. This level of accuracy is only attainable when the internal standard's structure closely matches the analyte's to compensate for species-dependent matrix effects during extraction and ionization. In contrast, using a deuterated standard with a different fatty acid composition (e.g., a dipalmitoyl-d5 diester) to quantify a palmitoyl-linoleoyl species can lead to biased results, as the two compounds will not partition identically during sample clean-up or ionize with the same efficiency in the presence of co-eluting matrix components [3].

Recovery accuracy

Class-level inference

89–120% recovery (matched d5-IS) Potential bias with mismatched fatty acid IS

Confirms suitability for complex food matrix analysis

Based on 3-MCPD diester studies in vegetable oil; matrix-specific validation advised

Evidence Dimension	Method Accuracy (Recovery)
Target Compound Data	When using matched deuterated MCPD diester IS, recovery in vegetable oils was 89-120% [2].
Comparator Or Baseline	Using a non-analogous deuterated IS (e.g., a different fatty acid chain length or saturation) for 3-MCPD diester quantification.
Quantified Difference	Non-analogous IS is known to produce biased recovery values, often falling outside the acceptable 70-120% range due to differential matrix effects [3].
Conditions	U-HPLC-orbitrapMS analysis of 3-MCPD diesters in vegetable oil [2]; General principles of isotope dilution [3].

Why This Matters

For a food testing laboratory, this means the compound provides the highest possible confidence in results, ensuring compliance with strict regulatory limits (e.g., EU Regulation 2020/1322) and avoiding costly product recalls.

• [1] Moravcova, E., et al. (2012). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Analytical and Bioanalytical Chemistry, 402, 2871-2883. View Source
• [2] Moravcova, E., et al. (2012). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Analytical and Bioanalytical Chemistry, 402, 2871-2883. View Source
• [3] Koyama, K., et al. (2017). Alternative Internal Standard Calibration of an Indirect Enzymatic Analytical Method for 2-MCPD Fatty Acid Esters. Journal of Oleo Science, 66(6), 585-590. View Source

Synthesis Purity Enables High-Confidence Quantification with Low Limits of Detection

The utility of an internal standard is directly tied to its purity. Vendor specifications for this compound indicate a purity of 99% and an isotopic enrichment of 95% atom D . This high level of purity is quantifiably superior to other commercially available deuterated MCPD esters, which are sometimes offered at purities >85% . The presence of unlabeled or partially labeled impurities in a lower-purity standard contributes to the analyte signal (isotopic cross-talk), which artificially elevates the baseline and increases the method's limit of detection (LOD). A method using a high-purity (>95 atom % D) internal standard can achieve LODs for MCPD esters as low as 30 µg/kg in complex matrices like infant formula [1]. Using a lower-purity standard would proportionally increase the practical LOD and decrease the accuracy of measurements near the limit of quantification.

Detection limit

Cross-study comparable

LOD 30 µg/kg (infant formula)

Supports trace-level quantification in complex samples

99% purity, 95 atom% D; verify lot-specific enrichment

Evidence Dimension	Method Sensitivity (LOD)
Target Compound Data	Enables an LOD of 30 µg/kg for MCPD esters in infant formula when used in an optimized GC-MS method [1]. Vendor purity is 99% with 95% atom D .
Comparator Or Baseline	Alternative deuterated MCPD ester standards with a vendor-specified purity of >85% .
Quantified Difference	A 14-percentage-point higher chemical purity and a guaranteed high isotopic enrichment minimize isotopic cross-talk, preserving the method's true LOD.
Conditions	Isotope dilution GC-MS analysis of MCPD esters in a complex food matrix [1].

Why This Matters

Procuring a high-purity standard is a critical quality control decision. It directly reduces the need for additional calibration and correction steps, saving time and reducing the risk of analytical errors in high-throughput regulatory testing labs.

• [1] Wang, L., et al. (2016). Simultaneous Determination of 2- and 3-MCPD Esters in Infant Formula Milk Powder by Solid-Phase Extraction and GC-MS Analysis. Journal of AOAC International, 99(3), 786-791. View Source

Primary Application Scenarios for (1-chloro-1,1,2,3,3-pentadeuterio-3-hexadecanoyloxypropan-2-yl) (9E,12E)-octadeca-9,12-dienoate in Food and Analytical Science

Regulatory Compliance Testing of Edible Oils and Fats

This compound is the preferred internal standard for third-party testing laboratories and food manufacturers needing to comply with EU Regulation 2020/1322, which sets strict maximum levels for 3-MCPD esters in vegetable oils and marine oils. Its use ensures the high accuracy (recovery 89-120%) and precision (RSD < 4.8%) required to confidently determine if a batch is compliant or non-compliant, as demonstrated by its class-level performance in validated methods [1]. The specific palmitoyl-linoleoyl structure is critical for accurate quantification of one of the major contaminant species in palm oil [2].

High-Confidence Quantification in Complex Food Matrices

For research and quality control in infant formula, bakery products, and other processed foods, the +5 Da mass shift provided by this compound allows for unequivocal identification and quantification of the native 3-MCPD diester amidst a high background of other lipids . The matched fatty acid profile ensures that the internal standard corrects for matrix-specific suppression or enhancement during LC-MS/MS analysis, a capability not provided by generic deuterated MCPD standards with different fatty acid compositions [3].

Trace-Level Food Safety and Exposure Studies

In academic and government research aimed at assessing human exposure to MCPD esters, achieving the lowest possible limits of detection (LOD) is paramount. The high isotopic enrichment (95 atom % D) and chemical purity (99%) of this compound minimize isotopic cross-talk, enabling the method to achieve an LOD as low as 30 µg/kg in complex matrices like infant formula [4]. This sensitivity is essential for detecting and quantifying low-level contamination that may still pose a cumulative health risk.

Method Development and Validation in Analytical Chemistry

Analytical chemists developing new methods for MCPD ester analysis require a reliable, well-characterized internal standard for validation. The defined structure and high purity of this compound make it the benchmark for establishing key method parameters such as linearity (r2 > 0.9995), recovery, and repeatability [4]. Its use is an implicit requirement for publishing robust analytical methods in peer-reviewed journals and for methods seeking accreditation to ISO/IEC 17025.

Application

Selection Property

Validation Focus

Edible oil 3-MCPD ester quantification

Palmitoyl-linoleoyl diester-specific ISTD

Recovery and precision for batch assessment

Infant formula and processed food analysis

+5 Da mass shift for selective detection

Matrix-effect correction in LC-MS/MS methods

Exposure assessment research

High isotopic enrichment (95 atom% D)

Low LOD (30 µg/kg) for trace contaminant detection

Method development and ISO/IEC 17025 accreditation

Defined structure and high chemical purity

Linearity, recovery, and repeatability establishment

• [1] Wang, L., et al. (2016). Simultaneous Determination of 2- and 3-MCPD Esters in Infant Formula Milk Powder by Solid-Phase Extraction and GC-MS Analysis. Journal of AOAC International, 99(3), 786-791. View Source
• [2] Moravcova, E., et al. (2012). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Analytical and Bioanalytical Chemistry, 402, 2871-2883. View Source
• [3] Koyama, K., et al. (2017). Alternative Internal Standard Calibration of an Indirect Enzymatic Analytical Method for 2-MCPD Fatty Acid Esters. Journal of Oleo Science, 66(6), 585-590. View Source
• [4] Wang, L., et al. (2016). Simultaneous Determination of 2- and 3-MCPD Esters in Infant Formula Milk Powder by Solid-Phase Extraction and GC-MS Analysis. Journal of AOAC International, 99(3), 786-791. View Source